Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C16H16ClNO3S/c1-4-12-9(2)22-15(13(12)16(20)21-3)18-14(19)10-5-7-11(17)8-6-10/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key: AAFLALGGEYRGTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol

Description

Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate (MCE-MTC) is an organic compound that has been studied for its potential applications in scientific research. MCE-MTC is a derivative of thiophene, an aromatic compound containing a five-membered ring of four carbon atoms and one sulfur atom. MCE-MTC has been found to have a wide range of applications due to its unique molecular structure and properties.

Mechanism of Action

Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate has been found to act as a ligand in various chemical reactions. It has been shown to bind to a wide range of metals, including iron, cobalt, nickel, and zinc. It has also been found to bind to a variety of organic compounds, including amines, carboxylic acids, and alcohols. The binding of this compound to these molecules is believed to be due to its ability to form strong hydrogen bonds.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and antifungal properties. In addition, this compound has been found to inhibit the growth of certain cancer cells, suggesting potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate has several advantages for laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. In addition, it is relatively stable, making it suitable for long-term storage. However, this compound is also relatively expensive and can be toxic in large doses, making it unsuitable for use in large-scale experiments.

Future Directions

Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate has potential applications in a wide range of fields, including drug delivery, medical diagnostics, optoelectronic devices, biofuels, and organic dyes and pigments. Further research is needed to explore the potential of this compound in these fields. In addition, further research is needed to explore the potential of this compound as an antioxidant, anti-inflammatory, and antifungal agent. Finally, further research is needed to explore the potential of this compound in cancer therapy.

Synthesis Methods

Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate can be synthesized using a variety of methods. The most commonly used method is a two-step reaction involving the condensation of 4-chlorobenzoyl chloride with 4-ethyl-5-methylthiophene-3-carboxylic acid, followed by the addition of methyl iodide. This method yields a high purity product with a yield of up to 95%. Other methods of synthesis include the reaction of 4-chlorobenzoyl chloride with 4-ethyl-5-methylthiophene-3-carboxylic acid in the presence of a base and the reaction of 4-chlorobenzoyl chloride with 4-ethyl-5-methylthiophene-3-carboxylic acid in the presence of a catalyst.

Scientific Research Applications

Methyl 2-[(4-chlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate has been studied for its potential applications in scientific research. It has been used in the synthesis of polymers and other materials with potential applications in drug delivery and medical diagnostics. It has also been used in the synthesis of organic semiconductors for use in optoelectronic devices. In addition, this compound has been studied for its potential applications in the production of biofuels and in the synthesis of organic dyes and pigments.